Cas no 6159-35-9 (2-methylhexan-1-aminium chloride)
6159-35-9 structure
Product Name:2-methylhexan-1-aminium chloride
CAS No:6159-35-9
MF:C7H18ClN
MW:151.67752122879
MDL:MFCD01723092
CID:1629666
Update Time:2024-09-11
2-methylhexan-1-aminium chloride Chemical and Physical Properties
Names and Identifiers
-
- 2-methylhexan-1-aminium chloride
- 1-hexanamine, 2-methyl-, hydrochloride (1:1)
- 2-Methylhexan-1-amine hydrochloride (1:1)
- 2-methylhexylazanium,chloride
-
- MDL: MFCD01723092
- Inchi: 1S/C7H17N.ClH/c1-3-4-5-6-7(2)8;/h7H,3-6,8H2,1-2H3;1H
- InChI Key: JOPQZCZKKFHRNT-UHFFFAOYSA-N
- SMILES: CC(N)CCCCC.[H]Cl
Computed Properties
- Exact Mass: 132.972
- Monoisotopic Mass: 115.1361
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 43.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 26
Experimental Properties
- Boiling Point: 144.7°C at 760 mmHg
- Flash Point: 41.5°C
- PSA: 22.3
2-methylhexan-1-aminium chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1000456-5g |
Heptan-2-amine hydrochloride |
6159-35-9 | 95% | 5g |
$1700 | 2024-08-02 | |
| eNovation Chemicals LLC | Y1000456-5g |
Heptan-2-amine hydrochloride |
6159-35-9 | 95% | 5g |
$2200 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1000456-5g |
Heptan-2-amine hydrochloride |
6159-35-9 | 95% | 5g |
$2200 | 2025-02-28 |
2-methylhexan-1-aminium chloride Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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